![molecular formula C15H29ClN2O2 B3049176 Tert-butyl 4-amino-1-azaspiro[5.5]undecane-1-carboxylate hydrochloride CAS No. 1965309-66-3](/img/structure/B3049176.png)
Tert-butyl 4-amino-1-azaspiro[5.5]undecane-1-carboxylate hydrochloride
Overview
Description
Tert-butyl 4-amino-1-azaspiro[5.5]undecane-1-carboxylate hydrochloride is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields. It is a spirocyclic compound that has a unique structure and properties, making it an interesting subject of study.
Scientific Research Applications
Synthetic Routes and Industrial Applications
One study focused on reviewing existing synthetic routes for vandetanib, a therapeutic agent, and analyzed different synthetic pathways to find suitable industrial production methods. This research highlights the importance of tert-butyl compounds in synthesizing complex molecules like vandetanib, which has significant commercial value in manufacturing scales (W. Mi, 2015).
Environmental Occurrence and Toxicity of Synthetic Phenolic Antioxidants
Another study reviewed the environmental occurrence, human exposure, and toxicity of synthetic phenolic antioxidants (SPAs), including tert-butyl derivatives. These compounds are used in various industrial and commercial products to extend shelf life by retarding oxidative reactions. The research emphasizes the need for future studies to investigate the contamination and environmental behaviors of novel high molecular weight SPAs and to develop SPAs with lower toxicity (Runzeng Liu & S. Mabury, 2020).
Applications in Synthesis of N-Heterocycles
Research on the applications of tert-butanesulfinamide in synthesizing N-heterocycles via sulfinimines highlights the utility of tert-butyl compounds in creating structurally diverse piperidines, pyrrolidines, azetidines, and their fused derivatives. These compounds are pivotal in natural products and therapeutically applicable compounds, demonstrating the versatility of tert-butyl derivatives in chemical synthesis (R. Philip et al., 2020).
Natural Neo Acids and Their Bioactive Applications
A review of naturally occurring neo fatty acids, neo alkanes, and their derivatives, including compounds with tert-butyl groups, showcases their potential in developing antioxidants, anticancer, antimicrobial, and antibacterial agents. This research underscores the bioactive applications of tert-butyl derivatives in various industries, including cosmetics, agronomy, and pharmaceuticals (V. Dembitsky, 2006).
properties
IUPAC Name |
tert-butyl 4-amino-1-azaspiro[5.5]undecane-1-carboxylate;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H28N2O2.ClH/c1-14(2,3)19-13(18)17-10-7-12(16)11-15(17)8-5-4-6-9-15;/h12H,4-11,16H2,1-3H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XRGFSRUHSVUCLN-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC(CC12CCCCC2)N.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H29ClN2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.85 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1965309-66-3 | |
Record name | 1-Azaspiro[5.5]undecane-1-carboxylic acid, 4-amino-, 1,1-dimethylethyl ester, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1965309-66-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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